5-[(1-methyl-7-oxopyrrolo[2,3-c]pyridin-6-yl)methyl]-N-phenyl-1,3,4-thiadiazole-2-carboxamide

• IUPAC Name: 5-[(1-methyl-7-oxopyrrolo[2,3-c]pyridin-6-yl)methyl]-N-phenyl-1,3,4-thiadiazole-2-carboxamide
• InChI: InChI=1S/C18H15N5O2S/c1-22-9-7-12-8-10-23(18(25)15(12)22)11-14-20-21-17(26-14)16(24)19-13-5-3-2-4-6-13/h2-10H,11H2,1H3,(H,19,24)
• InChI Key: OZMWDIMYAPMBOO-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC2=C1C(=O)N(C=C2)CC3=NN=C(S3)C(=O)NC4=CC=CC=C4
• Molecular Formula: C18H15N5O2S
• Molecular Weight: 365.4 g/mol

Description

5-[(1-methyl-7-oxopyrrolo[2,3-c]pyridin-6-yl)methyl]-N-phenyl-1,3,4-thiadiazole-2-carboxamide is a useful research compound. Its molecular formula is C18H15N5O2S and its molecular weight is 365.41. The purity is usually 95%.
BenchChem offers high-quality 5-[(1-methyl-7-oxopyrrolo[2,3-c]pyridin-6-yl)methyl]-N-phenyl-1,3,4-thiadiazole-2-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-[(1-methyl-7-oxopyrrolo[2,3-c]pyridin-6-yl)methyl]-N-phenyl-1,3,4-thiadiazole-2-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

• A variety of N- and S-substituted 1,3,4-oxadiazole derivatives, including compounds related to the one , have been synthesized, with potential applications in multiple scientific fields due to their unique structural properties (El‐Sayed et al., 2008).
• The synthesis and characterization of similar compounds have been extensively studied, shedding light on their molecular structures and potential applications in various research areas (Dani et al., 2013).

Potential Biological Activities

• 1,3,4-Thiadiazole derivatives, which are structurally similar to the compound , have been investigated for various biological activities. These include antimicrobial, analgesic, anticonvulsant, and antitubercular properties, as well as potential anticancer activity (Abouzied et al., 2022).
• The antibacterial activities of related pyrimidine derivatives have been synthesized and compared, indicating that some of these compounds could be promising in the field of antibacterial research (Andrews et al., 2017).

Structural and Chemical Studies

• The structural modifications in similar compounds have been studied to understand their supramolecular aggregation and conformational features. This research contributes significantly to the field of crystallography and molecular design (Nagarajaiah & Begum, 2014).
• Studies on novel Zn(II) complexes with ligands structurally related to the compound have been conducted, providing insights into the synthesis, structure, and spectroscopic studies of such complexes (Zahoor et al., 2021).